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Compound of Interest

Compound Name: 3-Iodobenzotrifluoride

Cat. No.: B1329313 Get Quote

This guide provides essential, immediate safety and logistical information for the handling and

disposal of 3-Iodobenzotrifluoride (CAS No. 401-81-0). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Immediate Safety and Logistical Information
Chemical Identifier: 3-Iodobenzotrifluoride Synonyms: 1-Iodo-3-(trifluoromethyl)benzene, 3-

Iodo-α,α,α-trifluorotoluene[1][2] Signal Word: Warning or Danger[3][4] Primary Hazards:

Combustible liquid.[1][3]

Causes skin irritation and may cause severe skin burns.[2][3][4]

Causes serious eye irritation and potential for severe eye damage.[2][3][4]

May cause respiratory irritation.[3][5]

Emergency First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get immediate medical attention.[3]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water for at least 15 minutes. Get medical attention.[3][4][5]
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Inhalation: Remove person to fresh air and keep comfortable for breathing. If not breathing,

give artificial respiration. Call a POISON CENTER or doctor if you feel unwell.[3][4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Get immediate medical attention.[3][4]

Key Physical and Chemical Properties
A summary of important quantitative data for 3-Iodobenzotrifluoride is presented below.

Property Value

Molecular Formula C7 H4 F3 I

Molecular Weight 272.01 g/mol

Appearance Colorless to light yellow/light red liquid

Density 1.887 g/mL at 25 °C

Boiling Point 82 - 82.5 °C at 25 mmHg

Flash Point 70 °C / 158 °F (closed cup)

Incompatible Materials Strong oxidizing agents

(Source:[1][3][6])

Operational Plan: Step-by-Step Handling Protocol
Adherence to this protocol is critical for minimizing exposure and ensuring a safe working

environment. All handling should occur within a chemical fume hood.[5]

1. Engineering Controls and Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Keep fire extinguishing media appropriate for combustible liquids (dry sand, dry chemical, or

alcohol-resistant foam) readily available.[3]
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Remove all sources of ignition such as open flames, hot surfaces, and sparks from the

immediate area.[3][6]

2. Personal Protective Equipment (PPE) Protocol:

Eye/Face Protection: Wear chemical safety goggles that meet ANSI Z.87.1 standards. A face

shield is required if there is a splash hazard.[7]

Hand Protection: Wear chemical-resistant gloves (e.g., Nitrile). Inspect gloves for any tears

or punctures before use. Dispose of gloves immediately after handling or if contact with the

chemical occurs.[7][8]

Body Protection: Wear a flame-resistant lab coat, buttoned completely. Long pants and

closed-toe, chemical-resistant shoes are mandatory.[7][9]

Respiratory Protection: Use only in a well-ventilated area or chemical fume hood.[3] If

engineering controls are insufficient, a respirator may be required after a formal hazard

evaluation.[7]

3. Chemical Handling Procedure:

Keep the container tightly closed when not in use.[3]

Avoid breathing vapors or mist.[3][6]

Prevent all contact with skin and eyes.[3]

Wash hands and any exposed skin thoroughly after handling.[3][4]

4. Spill Management:

In case of a spill, eliminate all ignition sources.[5]

Absorb the spillage with an inert, non-combustible material such as sand, silica gel, or a

universal binder.[3][5]

Collect the absorbed material into a suitable, closed container for disposal.[3]
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Do not allow the chemical to enter the environment.[3][6]

Disposal Plan
Proper disposal of 3-Iodobenzotrifluoride and its contaminated materials is crucial to prevent

environmental harm and comply with regulations.

Waste Collection: All waste containing 3-Iodobenzotrifluoride, including contaminated

absorbents and disposable PPE, must be collected in a clearly labeled, sealed, and suitable

container.

Disposal Route: Dispose of the contents and container to an approved hazardous waste

disposal plant.[3][6] Do not dispose of it down the drain or with general laboratory waste.

Documentation: Follow all local, state, and federal regulations for hazardous waste disposal,

including proper labeling and documentation.

Procedural Workflow Diagram
The following diagram outlines the logical relationship and workflow for the safe handling of 3-
Iodobenzotrifluoride, from initial preparation to final disposal.
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Workflow for Handling 3-Iodobenzotrifluoride

1. Preparation & Controls
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Verify Safety Equipment
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Spill Occurs 4. Post-Handling

Task Complete

Spill Response Protocol

Isolate & Absorb

5. Waste Disposal

Collect Waste

Decontaminate & Doff PPE

Clean Workspace

Segregate Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/206563
https://www.tcichemicals.com/GB/en/p/I0385
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11843~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2008:18:56~~3-Iodobenzotrifluoride~~
https://wap.guidechem.com/msds/401-81-0.html
https://m.chemicalbook.com/ProductMSDSDetailCB7480872_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7480872_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA12189&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://chemistrytalk.org/lab-safety-equipment-ppe/
https://download.basf.com/p1/000000000030652720_SDS_CPA_US/en_US/Armezon_Pro._30652720_SDS_CPA_US_en_4-1.pdf
https://www.benchchem.com/product/b1329313#personal-protective-equipment-for-handling-3-iodobenzotrifluoride
https://www.benchchem.com/product/b1329313#personal-protective-equipment-for-handling-3-iodobenzotrifluoride
https://www.benchchem.com/product/b1329313#personal-protective-equipment-for-handling-3-iodobenzotrifluoride
https://www.benchchem.com/product/b1329313#personal-protective-equipment-for-handling-3-iodobenzotrifluoride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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